Cas no 224040-76-0 (Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-(4-pyridinyl)-)

• Product name: Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-(4-pyridinyl)-
• CAS No: 224040-76-0
• MF: C₁₇H₁₉NO
• MW: 253.33886
• CID: 1409711
• PubChem ID: 10467452

Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-(4-pyridinyl)-
• 1-(4-tert-butylphenyl)-2-pyridin-4-ylethanone
• DTXSID50440417
• 1-[4-(1,1-DIMETHYLETHYL)PHENYL]-2-(4-PYRIDYL)ETHANONE
• 224040-76-0
• SCHEMBL6282451
• AKOS011839865
• YQTNRVGEVNERPY-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H19NO/c1-17(2,3)15-6-4-14(5-7-15)16(19)12-13-8-10-18-11-9-13/h4-11H,12H2,1-3H3
• InChI Key： YQTNRVGEVNERPY-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)C(=O)CC2=CC=NC=C2

Computed Properties

• Exact Mass: 253.14677
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96